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Compound of Interest

Compound Name: Valoneic acid dilactone

Cat. No.: B179511 Get Quote

For Immediate Reference: This document provides crucial safety and logistical information for

the proper handling and disposal of valoneic acid dilactone. All procedures should be

conducted in a designated laboratory environment with appropriate engineering controls and

personal protective equipment.

Valoneic acid dilactone, a hydrolysable tannin, requires careful management in a laboratory

setting to ensure the safety of personnel and to mitigate environmental impact. While a specific

Safety Data Sheet (SDS) for valoneic acid dilactone is not readily available, data from

structurally similar compounds, such as gallic acid and ellagic acid, provide essential guidance

on its handling and disposal. These related compounds are known to be skin and eye irritants

and may cause respiratory irritation.[1][2][3][4][5][6][7][8][9][10] Therefore, a cautious approach

is warranted.

Quantitative Hazard Data Summary
The following table summarizes the known hazard information for compounds structurally

related to valoneic acid dilactone. This data should be used to inform safety protocols and

handling procedures.
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Hazard
Classification

Gallic Acid Ellagic Acid
Valoneic Acid
Dilactone (Inferred)

Acute Toxicity (Oral)
LD50 (Rat): > 2,000

mg/kg

LD50 (Rat): > 20,000

mg/kg[3]

Data not available;

handle with caution as

a potentially harmful

substance if ingested.

Skin

Corrosion/Irritation

Causes skin irritation.

[1][2]

Causes skin irritation.

[3][10]

Assumed to be a skin

irritant.

Serious Eye

Damage/Irritation

Causes serious eye

damage.[1][2]

Causes serious eye

irritation.[3][5][10]

Assumed to be a

serious eye irritant.

Respiratory Irritation
May cause respiratory

irritation.[2][9]

May cause respiratory

irritation.[3][7][10]

Assumed to be a

respiratory irritant.

Flammability Not flammable.[1] Not flammable.[3]

Assumed to be not

flammable under

normal laboratory

conditions.

Detailed Disposal Protocol
The proper disposal of valoneic acid dilactone is critical to ensure laboratory safety and

environmental compliance. The following step-by-step protocol is based on best practices for

chemical waste management and information derived from related polyphenolic compounds.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye Protection: Wear chemical safety goggles or a face shield.[4]

Hand Protection: Wear nitrile or other chemically resistant gloves.[5][8]

Body Protection: Wear a laboratory coat.

Respiratory Protection: If handling fine powders or creating dust, use a respirator with a

particulate filter.[7]
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Ventilation: All handling and disposal procedures should be performed in a well-ventilated

area, preferably within a chemical fume hood.[2][5]

2. Waste Categorization and Collection:

Solid Waste:

Collect pure valoneic acid dilactone and any materials heavily contaminated with it (e.g.,

weighing papers, filter papers) in a designated, clearly labeled, and sealable hazardous

waste container.

The container should be made of a compatible material, such as high-density polyethylene

(HDPE).

Liquid Waste (Solutions):

Aqueous solutions containing valoneic acid dilactone should be collected in a separate,

labeled hazardous waste container for aqueous chemical waste.

Do not mix with other waste streams unless compatibility has been confirmed.

Contaminated Labware:

Disposable items with trace contamination (e.g., pipette tips, gloves) should be collected in

a designated container for solid chemical waste.

Non-disposable glassware should be decontaminated by rinsing with a suitable solvent

(e.g., ethanol or acetone), and the rinsate collected as hazardous liquid waste.

3. Pre-Disposal Treatment (Neutralization - for acidic solutions):

While valoneic acid dilactone itself is weakly acidic, solutions may be prepared in acidic

buffers. If the waste is corrosive due to other components, neutralization may be necessary.

Caution: Neutralization can generate heat. Perform this procedure slowly and in a fume

hood.
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Slowly add a dilute base (e.g., 1M sodium hydroxide or a sodium carbonate solution) while

stirring and monitoring the pH.

Adjust the pH to a neutral range (typically between 6.0 and 8.0) before final collection for

disposal.

4. Final Disposal:

All waste containing valoneic acid dilactone must be disposed of through a licensed

environmental waste management company.

Do not dispose of this chemical down the drain or in regular trash.[8]

Ensure all waste containers are properly labeled with the chemical name ("Valoneic Acid
Dilactone Waste") and any other components of the waste stream.

Follow all local, state, and federal regulations for hazardous waste disposal.

Visualized Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of valoneic acid dilactone.
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Start: Valoneic Acid Dilactone Waste Generation

Step 1: Waste Categorization

Step 2: Segregated Collection

Step 3: Pre-Disposal Evaluation

Step 4: Neutralization (if required)

Step 5: Final Disposal

Identify Waste Type

Solid Waste
(Pure compound, contaminated solids)

Liquid Waste
(Aqueous solutions)

Contaminated Labware
(Gloves, pipette tips, glassware)

Collect in Labeled
Solid Waste Container

Is solution corrosive
(e.g., acidic buffer)?

Collect in Designated
Chemical Waste Bin

Arrange for pickup by a
licensed environmental

waste management company

Collect in Labeled
Liquid Waste Container

No
Slowly neutralize to pH 6-8

in a fume hood

Yes

Click to download full resolution via product page

Caption: Disposal workflow for valoneic acid dilactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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